Cas no 2169176-97-8 (9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane)

• Product Name: 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane
• CAS No: 2169176-97-8
• MF: C₁₃H₂₄N₂
• MW: 208.343063354492
• CID: 5959695
• PubChem ID: 165506597
• Update Time: 2025-08-03

9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane
• 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane
• EN300-1273936
• 2169176-97-8

• Inchi： 1S/C13H24N2/c1-10-7-13(9-14-8-10)4-3-5-15(13)12-6-11(12)2/h10-12,14H,3-9H2,1-2H3
• InChI Key： BYFROMSCBQYATD-UHFFFAOYSA-N
• SMILES： N1(CCCC21CNCC(C)C2)C1CC1C

Computed Properties

• Exact Mass: 208.193948774g/mol
• Monoisotopic Mass: 208.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3Ų

Additional information on 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro4.5decane

Introduction to 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane (CAS No. 2169176-97-8)

9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane, identified by its CAS number 2169176-97-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic diamine derivative features a unique spiro framework, consisting of a nitrogen-containing heterocycle linked to a cycloalkyl ring, which contributes to its distinct chemical and biological properties. The presence of both methyl and cyclopropyl substituents further enhances its molecular complexity, making it a subject of interest for synthetic chemists and biologists exploring novel pharmacophores.

The compound’s nomenclature follows the IUPAC system, precisely describing its structural features: a 9-methyl group attached to the spiro carbon, a 1-(2-methylcyclopropyl) side chain, and a 1,7-diazaspiro[4.5]decane core. This arrangement creates a rigid three-dimensional structure, which is often advantageous in drug design due to improved binding affinity and selectivity. The spirocyclic nature of the molecule introduces conformational constraints that can modulate interactions with biological targets, making it a promising scaffold for developing therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in drug discovery. The nitrogen atoms in the 1,7-diazaspiro[4.5]decane backbone provide multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. Researchers have been exploring such compounds for their potential roles in modulating enzyme activity, receptor binding, and other pharmacological mechanisms. The 9-methyl and 2-methylcyclopropyl substituents contribute to the compound’s lipophilicity and steric profile, which are critical factors in determining its pharmacokinetic properties.

One of the most compelling aspects of 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane is its structural similarity to known bioactive molecules. For instance, spirocyclic diamines have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The unique arrangement of nitrogen atoms in the 1,7-diazaspiro[4.5]decane core allows for interactions with various biological targets, including proteases and kinases. This versatility makes the compound a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of such complex molecules for potential therapeutic applications. Molecular modeling studies suggest that the rigid spiro framework of 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane can effectively engage with biological targets through multiple hydrogen bonds and hydrophobic interactions. These insights have guided synthetic efforts toward optimizing its pharmacological profile.

The synthesis of 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane presents unique challenges due to its intricate structure. However, recent developments in transition-metal-catalyzed reactions have made it feasible to construct such spirocyclic systems with high efficiency and selectivity. For example, palladium-catalyzed coupling reactions have been employed to form the spiro carbon-nitrogen bond, while nickel-catalyzed C-H activation strategies have facilitated the introduction of methyl and cyclopropyl groups at specific positions.

In addition to its synthetic significance, 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane has shown promise in preclinical studies as a lead compound for drug development. Initial assays have indicated that it exhibits moderate activity against certain enzymatic targets relevant to inflammatory diseases and cancer metabolism. These findings underscore the importance of exploring structurally diverse scaffolds like spirocyclic diamines for discovering novel therapeutics.

The future direction of research on 9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane will likely focus on optimizing its pharmacokinetic properties through structural modifications and exploring its mechanism of action in vitro and in vivo. Advances in biocatalysis and flow chemistry may also enhance the scalability of its synthesis, making it more accessible for industrial applications.

Overall,9-methyl-1-(2-methylcyclopropyl)-1,7-diazaspiro[4.5]decane represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules with potential therapeutic value. Its unique spiro framework combined with functionalizable substituents makes it a compelling target for further investigation in pharmaceutical chemistry.